Cas no 438474-99-8 (3-(naphthalen-2-yloxy)methylbenzohydrazide)

• Product Name: 3-(naphthalen-2-yloxy)methylbenzohydrazide
• CAS No: 438474-99-8
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD03419449
• CID: 3058762
• PubChem ID: 4190903
• Update Time: 2025-05-26

3-(naphthalen-2-yloxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((Naphthalen-2-yloxy)methyl)benzohydrazide
• 3-(naphthalen-2-yloxy)methylbenzohydrazide
• EN300-228340
• 3-[(naphthalen-2-yloxy)methyl]benzohydrazide
• 3-[(2-NAPHTHYLOXY)METHYL]BENZOHYDRAZIDE
• AKOS000307914
• DTXSID801224491
• BBL039404
• STK315771
• CS-0286870
• Oprea1_041456
• 438474-99-8
• 3-((2-Naphthalenyloxy)methyl)benzoic acid hydrazide
• 3-[(2-Naphthalenyloxy)methyl]benzoic acid hydrazide

• MDL： MFCD03419449
• Inchi： 1S/C18H16N2O2/c19-20-18(21)16-7-3-4-13(10-16)12-22-17-9-8-14-5-1-2-6-15(14)11-17/h1-11H,12,19H2,(H,20,21)
• InChI Key： JQLMUECEPLBMHY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C(NN)=O)C=1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 292.121177757Da
• Monoisotopic Mass: 292.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-2-yloxy)methylbenzohydrazide

3-(Naphthalen-2-yloxy)methylbenzohydrazide: A Comprehensive Overview

CAS No 438474-99-8, commonly referred to as 3-(naphthalen-2-yloxy)methylbenzohydrazide, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and catalytic processes.

The molecular structure of 3-(naphthalen-2-yloxy)methylbenzohydrazide consists of a naphthoxy group attached to a benzohydrazide moiety through a methylene bridge. This arrangement imparts the compound with distinct electronic and steric properties, making it a versatile building block for synthesizing more complex molecules. Researchers have explored its ability to form stable coordination complexes, which are valuable in catalytic applications and as sensors for environmental monitoring.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No 438474-99-8. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly useful in scaling up production for industrial applications. Additionally, green chemistry principles have been incorporated into the synthesis process, ensuring minimal environmental impact.

In terms of applications, 3-(naphthalen-2-yloxy)methylbenzohydrazide has shown promise in the field of drug delivery. Its ability to form self-assembled structures makes it an ideal candidate for encapsulating therapeutic agents, enhancing their bioavailability and reducing side effects. Furthermore, its photoresponsive properties have been leveraged in the development of light-triggered drug release systems, which are highly sought after in personalized medicine.

The compound's electronic properties also make it a strong contender for use in organic electronics. Studies have demonstrated its potential as a component in organic photovoltaic cells, where it can contribute to improved charge transport and energy conversion efficiency. Its compatibility with solution-processing techniques further enhances its suitability for large-scale manufacturing.

From an environmental standpoint, CAS No 438474-99-8 has been investigated for its role in remediation technologies. Its ability to adsorb heavy metals from aqueous solutions has been explored, offering a sustainable approach to water purification. This application aligns with global efforts to address water scarcity and pollution challenges.

In conclusion, 3-(naphthalen-2-yloxy)methylbenzohydrazide, identified by its CAS number 438474-99-8, represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and versatile properties continue to drive innovative research and development efforts. As advancements in synthetic techniques and application studies progress, this compound is poised to play an increasingly important role in shaping future technologies.